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Compound of Interest

Compound Name: Ethyl acetoacetate-d5

Cat. No.: B15566083

An In-depth Technical Guide to the Safety and Handling of Ethyl acetoacetate-d5

Disclaimer: This document provides a comprehensive overview of the safety and handling
procedures for Ethyl acetoacetate-d5. The toxicological and physical hazard data are primarily
based on its non-deuterated analogue, Ethyl acetoacetate (CAS No. 141-97-9), as specific
comprehensive safety studies on the deuterated form are not widely available. The safety
properties of isotopically labeled compounds are generally considered to be equivalent to their
non-labeled counterparts. This guide is intended for use by trained professionals in research
and development.

Introduction

Ethyl acetoacetate-d5 (CAS No. 55514-60-8) is the deuterium-labeled version of Ethyl
acetoacetate.[1] It is a valuable tool in drug development and metabolic research, often used
as an internal standard for quantitative analysis or as a tracer to study pharmacokinetic and
metabolic profiles.[1][2] Given its application in sensitive analytical and developmental
workflows, a thorough understanding of its safe handling is paramount.

Hazard Identification

Ethyl acetoacetate is classified as a combustible liquid.[3] It may be harmful if swallowed and
can cause serious eye irritation. Inhalation may lead to respiratory tract irritation, while skin
contact can also cause irritation.

GHS Hazard Statements:
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Physical and Chemical Properties

H227: Combustible liquid.

H319: Causes serious eye irritation.

H303: May be harmful if swallowed.

H335: May cause respiratory irritation.

The physical and chemical properties of Ethyl acetoacetate-d5 are compared with its non-

deuterated form below.

Property Ethyl acetoacetate-d5 Ethyl acetoacetate
) o Colorless liquid with a fruity
Appearance Colorless to light yellow liquid
odor
Molecular Formula CeHsDs0s CeH1003
Molecular Weight 135.17 g/mol 130.14 g/mol
Boiling Point No data available 180 - 180.8 °C (356 °F)

Melting/Freezing Point

No data available

-43 10 -45 °C (-45 to -49 °F)

Flash Point

No data available

57 °C (135 °F) - Closed Cup
84.4 °C (183.9 °F) - Open Cup

Auto-ignition Temperature

No data available

280 - 295 °C (536 - 563 °F)

Flammability Limits

No data available

Lower: 1.4% Upper: 9.5%

Vapor Density

No data available

4.48 - 4.5 (Air = 1)

Vapor Pressure

No data available

1 hPa (1 mmHg) at 28.5 °C
(83.3 °F)

Solubility in Water

No data available

116 g/L at 20°C

Density

No data available

1.03 g/cm3
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Toxicological Information

Toxicological data is based on studies of Ethyl acetoacetate. The primary routes of exposure
are ingestion, inhalation, and skin or eye contact.

Toxicity Metric Value Species Reference
LD50 Oral 3980 mg/kg Rat
LD50 Dermal > 5000 mg/kg Rabbit
Skin Irritation Slight irritation Rabbit
o Causes serious eye _
Eye Irritation o Rabbit
irritation

o Negative in bacterial
Mutagenicity ] N/A
mutation tests

Experimental Protocols
Protocol: Determination of Flash Point (Closed-Cup
Method)

Objective: To determine the lowest temperature at which a liquid gives off sufficient vapor to
ignite in the presence of an ignition source in a closed vessel. This is a critical parameter for
classifying the flammability of a substance.

Methodology (Based on standard methods like ASTM D93):

o Apparatus: A Pensky-Martens closed-cup tester is typically used. The apparatus consists of
a temperature-controlled cup, a lid with an opening mechanism, a stirrer, and an ignition
source (gas flame or electric igniter).

o Sample Preparation: A specified volume of the test substance (e.g., Ethyl acetoacetate) is
placed into the test cup.

e Heating: The sample is heated at a slow, constant, and prescribed rate while being
continuously stirred to ensure temperature uniformity.
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« Ignition Test: At regular temperature intervals, the ignition source is applied to the vapor
space above the liquid surface through the opening in the lid.

» Observation: The operator observes for a distinct flash inside the cup.

« Endpoint: The flash point is the lowest temperature at which the application of the ignition
source causes the vapors of the sample to ignite. The test is repeated to ensure accuracy.

Safe Handling and Storage
Handling

e Work in a well-ventilated area or under a chemical fume hood to avoid inhaling vapors.

Keep the substance away from heat, sparks, open flames, and hot surfaces. No smoking.

Ground all equipment containing the material to prevent static discharge.

Avoid contact with skin and eyes.

Do not ingest or breathe gas, fumes, vapor, or spray.

Wear appropriate personal protective equipment (PPE).

Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.
o Keep away from strong oxidants, acids, and bases.

e For long-term storage of Ethyl acetoacetate-d5 solutions, store at -80°C for up to 6 months
or -20°C for up to 1 month. Pure form can be stored at -20°C for up to 3 years.
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Safe Handling Workflow for Ethyl Acetoacetate-d5

Preparation
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Click to download full resolution via product page

Caption: Workflow for the safe laboratory handling of Ethyl acetoacetate-d5.
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Personal Protective Equipment (PPE)

Eye/Face Protection: Wear safety glasses with side-shields or chemical safety goggles
approved under standards like NIOSH (US) or EN 166 (EU).

Skin Protection: Wear impervious protective gloves (e.g., nitrile rubber), a lab coat, or other
protective clothing to prevent skin contact.

Respiratory Protection: If ventilation is inadequate or for spill cleanup, use a NIOSH-
approved respirator with organic vapor cartridges.

First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Get medical attention.

Skin Contact: Remove contaminated clothing. Wash skin with plenty of soap and water. If
irritation occurs, seek medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult or symptoms persist, get
medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. If the person feels unwell, call a
poison center or doctor.

Fire Fighting and Accidental Release Measures
Fire Fighting

Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, carbon
dioxide (CO2), or water spray. Large fires should be fought with water spray, fog, or foam.

o Unsuitable Extinguishing Media: Do not use a direct water jet, as it may spread the fire.

o Specific Hazards: The substance is combustible. Vapors are heavier than air and may travel

along the ground to a source of ignition. Containers may explode when heated. Hazardous
combustion products include carbon monoxide and carbon dioxide.
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o Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.

Accidental Release Measures

o Personal Precautions: Evacuate the area. Remove all sources of ignition. Ensure adequate
ventilation. Wear appropriate PPE, including respiratory protection.

e Environmental Precautions: Prevent the substance from entering drains or waterways.

e Containment and Cleanup: For a small spill, absorb with an inert dry material (e.g., sand,
silica gel, or universal binder) and place it in a suitable container for disposal. For a large
spill, dike the area to contain the material.

Caption: Decision tree for responding to an accidental spill of Ethyl acetoacetate-d5.

Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international
regulations. The material should be disposed of at an approved waste disposal plant. Do not
allow the product to enter drains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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